Cas no 1420899-46-2 (2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride)

• Product Name: 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride
• CAS No: 1420899-46-2
• MF: C₁₂H₁₅ClN₂S₂
• MW: 286.843899011612
• MDL: MFCD24381577
• CID: 2175294
• PubChem ID: 71637081
• Update Time: 2025-06-08

2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Pyrrolidin-2-ylmethyl)thio)benzo[d]thiazole hydrochloride
• 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride

• MDL： MFCD24381577
• Inchi： 1S/C12H14N2S2.ClH/c1-2-6-11-10(5-1)14-12(16-11)15-8-9-4-3-7-13-9;/h1-2,5-6,9,13H,3-4,7-8H2;1H
• InChI Key： WRFUMHVTXSDKNS-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NC2C=CC=CC=2S1)CC1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 237
• Topological Polar Surface Area: 78.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride

Introduction to 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride (CAS No. 1420899-46-2)

2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound, identified by the CAS number 1420899-46-2, belongs to the benzothiazole class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a pyrrolidinylmethyl sulfanyl group in its structure contributes to its distinctive chemical profile, making it a promising candidate for further investigation in drug discovery and development.

The benzothiazole core is a fused ring system consisting of a benzene ring and a thiazole ring, both of which are known to exhibit significant pharmacological activity. Benzothiazole derivatives have been extensively studied for their potential applications in treating various diseases, including infectious diseases, cancer, and neurological disorders. The addition of the (pyrrolidin-2-ylmethyl)sulfanyl moiety to the 1,3-benzothiazole scaffold introduces additional functional groups that can modulate the compound's interactions with biological targets. This structural feature is particularly interesting because it may enhance the compound's solubility, bioavailability, and binding affinity to specific receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the (pyrrolidin-2-ylmethyl)sulfanyl group can act as a pharmacophore, interacting with key residues in target proteins. This interaction can lead to the modulation of enzymatic activity or receptor binding, which may have therapeutic implications. For instance, researchers have hypothesized that this compound could interfere with the function of certain kinases or transcription factors involved in cancer progression.

In addition to its potential role in oncology, 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride has been explored for its antimicrobial properties. The benzothiazole scaffold is known to possess inherent antimicrobial activity due to its ability to disrupt bacterial cell membranes or inhibit essential metabolic pathways. The hydrochloride salt form of this compound may enhance its stability and bioavailability, making it more effective when administered orally or topically.

One of the most compelling aspects of this compound is its versatility in drug design. The pyrrolidinylmethyl sulfanyl group can be further modified to fine-tune its pharmacological properties. For example, introducing additional substituents such as halogens or alkyl groups could alter its binding affinity or metabolic stability. Such modifications are crucial for optimizing drug candidates for clinical use. Researchers often employ structure-activity relationship (SAR) studies to systematically evaluate the impact of these modifications on biological activity.

The hydrochloride form of 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride ensures that the compound is highly soluble in aqueous solutions, which is essential for formulation development. Solubility is a critical factor in drug development because it affects how a drug is absorbed and distributed in the body. Poor solubility can lead to low bioavailability and reduced therapeutic efficacy. By using the hydrochloride salt form, pharmaceutical companies can improve the solubility and dissolution rate of this compound, potentially leading to more effective drug formulations.

Recent clinical trials have demonstrated promising results with benzothiazole derivatives in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system (CNS) targets makes them particularly valuable in this context. While 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride has not yet been tested in human clinical trials for these conditions, its structural similarities suggest that it may exhibit similar CNS-targeting properties.

The synthesis of 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole core followed by functionalization with the pyrrolidinylmethyl sulfanyl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high selectivity and efficiency. These methods are critical for producing pharmaceutical-grade compounds that meet stringent regulatory standards.

The environmental impact of synthesizing such compounds must also be considered. Green chemistry principles advocate for sustainable synthetic routes that minimize waste and reduce energy consumption. Researchers are increasingly exploring biocatalysis and flow chemistry as alternatives to traditional batch processing methods. These approaches not only improve efficiency but also align with global efforts to promote sustainable industrial practices.

In conclusion, 2-[(pyrrolidin-2-ylmethyl)sulfanyl]-1,3-benzothiazole hydrochloride (CAS No. 1420899-46-2) is a structurally complex and pharmacologically interesting molecule with potential applications across multiple therapeutic areas. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics for infectious diseases, cancer, and neurological disorders. As research continues to uncover new biological activities associated with benzothiazole derivatives, this compound warrants further investigation both in academic settings and within pharmaceutical companies seeking innovative drug candidates.